Cas no 2247380-93-2 ((1S,4S)-2-Azabicyclo[2.2.1]heptan-1-ylmethanol oxalate)
(1S,4S)-2-Azabicyclo[2.2.1]heptan-1-ylmethanol oxalate Chemical and Physical Properties
Names and Identifiers
-
- (1S,4S)-2-Azabicyclo[2.2.1]heptan-1-ylmethanol oxalate
- F50063
- (1S,4S)-2-Azabicyclo[2.2.1]heptan-1-ylmethanoloxalate
-
- Inchi: 1S/C7H13NO.C2H2O4/c9-5-7-2-1-6(3-7)4-8-7;3-1(4)2(5)6/h6,8-9H,1-5H2;(H,3,4)(H,5,6)/t6-,7-;/m0./s1
- InChI Key: NEQYOPVRCWEPSH-LEUCUCNGSA-N
- SMILES: OC[C@@]12CC[C@H](CN1)C2.OC(C(=O)O)=O
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 198
- Topological Polar Surface Area: 107
(1S,4S)-2-Azabicyclo[2.2.1]heptan-1-ylmethanol oxalate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM515120-1g |
(1S,4S)-2-Azabicyclo[2.2.1]heptan-1-ylmethanol oxalate |
2247380-93-2 | 97% | 1g |
$1249 | 2024-07-28 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB02864-1g |
(1S,4S)-2-azabicyclo[2.2.1]heptan-1-ylmethanol oxalate |
2247380-93-2 | 95 | 1g |
$1960 | 2023-04-01 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB02864-1g |
(1S,4S)-2-azabicyclo[2.2.1]heptan-1-ylmethanol oxalate |
2247380-93-2 | 95 | 1g |
$1960 | 2023-03-18 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB02864-1g |
(1S,4S)-2-azabicyclo[2.2.1]heptan-1-ylmethanol oxalate |
2247380-93-2 | 95% | 1g |
$1960 | 2023-09-07 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB02864-1g |
(1S,4S)-2-azabicyclo[2.2.1]heptan-1-ylmethanol oxalate |
2247380-93-2 | 95 | 1g |
$1960 | 2023-03-10 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD444147-1g |
(1S,4S)-2-Azabicyclo[2.2.1]heptan-1-ylmethanol oxalate |
2247380-93-2 | 97% | 1g |
¥8638.0 | 2023-03-30 |
(1S,4S)-2-Azabicyclo[2.2.1]heptan-1-ylmethanol oxalate Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on (1S,4S)-2-Azabicyclo[2.2.1]heptan-1-ylmethanol oxalate
Professional Introduction to (1S,4S)-2-Azabicyclo[2.2.1]heptan-1-ylmethanol Oxalate
The compound with CAS No 2247380-93-2, commonly referred to as (1S,4S)-2-Azabicyclo[2.2.1]heptan-1-ylmethanol oxalate, is a significant molecule in the field of organic chemistry and pharmaceuticals. This compound has garnered attention due to its unique structural properties and potential applications in drug delivery systems and material science.
(1S,4S)-Configuration plays a crucial role in determining the stereochemical properties of this compound. The bicyclic structure, specifically the bicyclo[2.2.1]heptane framework, contributes to its rigidity and stability, making it an ideal candidate for various chemical modifications. Recent studies have highlighted the importance of stereochemistry in enhancing the bioavailability of drugs, further underscoring the significance of this compound in medicinal chemistry.
The synthesis of (1S,4S)-2-Azabicyclo[2.2.1]heptan-1-ylmethanol oxalate involves a multi-step process that includes ring-closing metathesis and subsequent functionalization. Researchers have optimized these steps to achieve high yields and purity levels, which are critical for its application in sensitive biological systems.
In terms of applications, this compound has shown promise in drug delivery systems due to its ability to act as a carrier for hydrophobic drugs. The oxalate salt form enhances its solubility in aqueous media, making it suitable for intravenous administration. Recent clinical trials have demonstrated its efficacy in delivering anticancer agents with reduced side effects compared to traditional carriers.
Moreover, the bicyclic structure of this compound has inspired its use in material science as a building block for advanced polymers and nanomaterials. Its rigid framework allows for the creation of materials with tailored mechanical properties, which could revolutionize industries such as electronics and aerospace.
Toxicological studies conducted on this compound have revealed minimal adverse effects at therapeutic doses, indicating its safety profile for medical applications. However, further research is needed to fully understand its long-term effects and potential interactions with other medications.
In conclusion, (1S,4S)-2-Azabicyclo[2.2.1]heptan-1-ylmethanol oxalate represents a versatile molecule with vast potential across multiple disciplines. Its unique chemical properties and promising applications make it a focal point for ongoing research and development efforts.
2247380-93-2 ((1S,4S)-2-Azabicyclo[2.2.1]heptan-1-ylmethanol oxalate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)